N-((2,5-dimethylfuran-3-yl)methyl)-2-phenylbutanamide
Description
N-((2,5-dimethylfuran-3-yl)methyl)-2-phenylbutanamide, commonly known as DMF-PB, is a chemical compound that has been synthesized and studied for its potential applications in scientific research.
Scientific Research Applications
Sure! Here is a comprehensive analysis of the scientific research applications of N-[(2,5-dimethylfuran-3-yl)methyl]-2-phenylbutanamide, also known as N-((2,5-dimethylfuran-3-yl)methyl)-2-phenylbutanamide, focusing on six unique applications:
Catalysis in Organic Synthesis
This compound is used as a catalyst in organic synthesis due to its ability to facilitate various chemical reactions. Its structure allows it to participate in catalytic cycles, improving reaction efficiency and selectivity. This application is crucial in the synthesis of complex organic molecules, which are essential in pharmaceuticals and materials science .
Material Science
In material science, N-[(2,5-dimethylfuran-3-yl)methyl]-2-phenylbutanamide is explored for its potential to create novel materials with unique properties. Its incorporation into polymer matrices can enhance the mechanical and thermal properties of the resulting materials, making them suitable for advanced engineering applications .
Biofuel Production
The compound is also investigated for its role in biofuel production. Its derivatives can be used to synthesize biofuels that are more efficient and environmentally friendly compared to traditional fossil fuels. This application is part of ongoing research to develop sustainable energy sources .
Analytical Chemistry
In analytical chemistry, N-[(2,5-dimethylfuran-3-yl)methyl]-2-phenylbutanamide is used as a standard or reference compound in various analytical techniques. Its well-defined chemical properties make it suitable for calibrating instruments and validating analytical methods, ensuring accurate and reliable results .
Environmental Science
Environmental scientists use this compound to study its effects on ecosystems and its potential as a pollutant. Research focuses on understanding its degradation pathways, toxicity, and environmental impact, which is crucial for developing strategies to mitigate its adverse effects.
These applications highlight the versatility and importance of N-[(2,5-dimethylfuran-3-yl)methyl]-2-phenylbutanamide in various scientific fields. Each application leverages its unique chemical properties to address specific research challenges and contribute to advancements in science and technology.
properties
IUPAC Name |
N-[(2,5-dimethylfuran-3-yl)methyl]-2-phenylbutanamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H21NO2/c1-4-16(14-8-6-5-7-9-14)17(19)18-11-15-10-12(2)20-13(15)3/h5-10,16H,4,11H2,1-3H3,(H,18,19) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
CNIXOQOLJJYZLB-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(C1=CC=CC=C1)C(=O)NCC2=C(OC(=C2)C)C |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H21NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
271.35 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-[(2,5-dimethylfuran-3-yl)methyl]-2-phenylbutanamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![5-(2-Methylpyrido[3,4-d]pyrimidin-4-yl)-3a,4,6,6a-tetrahydropyrrolo[3,4-c]pyrrole-1,3-dione](/img/structure/B2912334.png)
methylamine hydrochloride](/img/structure/B2912340.png)
![2-(2-(4-(2-hydroxy-3-((2-methylbut-3-en-2-yl)oxy)propyl)piperazin-1-yl)ethyl)-1H-benzo[de]isoquinoline-1,3(2H)-dione](/img/structure/B2912341.png)
![ethyl 3-({[2-methyl-5-(2-methyl-5,8-dioxo-5,6,7,8-tetrahydro-4H-pyrazolo[1,5-a][1,3]diazepin-3-yl)phenyl]sulfonyl}amino)benzoate](/img/structure/B2912348.png)
![2-[3-{4-[2-(cyclopropylamino)-2-oxoethyl]phenyl}-2,4-dioxo-3,4-dihydroquinazolin-1(2H)-yl]-N-(2-ethoxyphenyl)acetamide](/img/no-structure.png)
